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Introduction

D-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol (D-threo-PPMP) is a potent and
specific inhibitor of glucosylceramide synthase (GCS), a key enzyme in the biosynthesis of
most glycosphingolipids. By blocking the first step in this pathway, D-threo-PPMP serves as a
valuable tool for studying the roles of glycosphingolipids in various cellular processes, including
cell growth, differentiation, and apoptosis. It is the active enantiomer of the racemic mixture DL-
threo-PPMP.[1] Proper preparation of a stock solution is critical for ensuring accurate and
reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of a D-threo-PPMP stock solution.

Quantitative Data Summary

A summary of the key chemical and physical properties of D-threo-PPMP hydrochloride is
presented in the table below. This information is essential for accurate preparation of stock
solutions.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12367525#bc-rfq
https://www.benchchem.com/product/b12367525/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-d-threo-ppmp-stock-solution
https://www.benchchem.com/product/b12367525/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-d-threo-ppmp-stock-solution
https://www.caymanchem.com/product/22677/d-threo-ppmp-hydrochloride
https://www.benchchem.com/product/b12367525/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-d-threo-ppmp-stock-solution
https://www.benchchem.com/product/b12367525/docs?utm_src=pdf-body#application-note-and-protocol-preparation-of-d-threo-ppmp-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

Value

Reference(s)

Chemical Name

[R-(R,R)]-N-[2-hydroxy-1-(4-
morpholinylmethyl)-2-
phenylethyl]-hexadecanamide,

monohydrochloride

[1]

D-threo-1-phenyl-2-

Synonyms Palmitoylamino-3-morpholino- [1]
1-propanol
CAS Number 139889-65-9 [1]12]

Molecular Formula

C29Hs50N203 « HCI

[1]

Formula Weight 511.2 g/mol [1][2]
Appearance A solid [1]

Purity >98% [1][2]
Solubility Soluble in Ethanol, Methanol, (2]

and DMSO

Long-term Storage

-20°C

[1]3]

Stability

> 4 years at -20°C

[11(31[4]

Experimental Protocol

This protocol provides a step-by-step method for preparing a 10 mM stock solution of D-threo-
PPMP in Dimethyl Sulfoxide (DMSO).

Materials:

Calibrated analytical balance

D-threo-PPMP hydrochloride (solid form)

Sterile microcentrifuge tubes or vials

Dimethyl Sulfoxide (DMSO), anhydrous, ACS grade or higher
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o Vortex mixer
o Pipettes and sterile filter tips
Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical reagents.

o Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for D-threo-PPMP for complete safety information.[5]
While not classified as a hazardous substance, standard safe laboratory practices should be
followed.[5][6]

Procedure:

e Equilibrate Reagents: Allow the vial of D-threo-PPMP and the anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation of moisture.

o Weigh D-threo-PPMP: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of D-threo-PPMP. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 5.112 mg of D-threo-PPMP (Formula Weight = 511.2 g/mol

)

e Add Solvent: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to
the microcentrifuge tube containing the D-threo-PPMP. For a 10 mM solution with 5.112 mg
of D-threo-PPMP, add 1 mL of DMSO.

e Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a water bath (37°C) may assist in dissolution if
necessary.

 Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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o Storage: Store the aliquots at -20°C for long-term storage.[1][3] When stored properly, the
solution is stable for at least four years.[1][3][4]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of D-threo-PPMP in the glycosphingolipid
biosynthesis pathway and the experimental workflow for preparing the stock solution.
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D-threo-PPMP Inhibition of Glucosylceramide Synthase
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Workflow for D-threo-PPMP Stock Solution Preparation
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and DMSO to Room Temp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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